Cas no 108183-45-5 (Carbamic acid,[(diethoxyphosphinyl)methyl]-, 2,2,2-trichloroethyl ester (9CI))

• Product Name: Carbamic acid,[(diethoxyphosphinyl)methyl]-, 2,2,2-trichloroethyl ester (9CI)
• CAS No: 108183-45-5
• MF: C₈H₁₅Cl₃NO₅P
• MW: 342.541160821915
• MDL: MFCD04038930
• CID: 127841
• PubChem ID: 2773742
• Update Time: 2025-11-02

Carbamic acid,[(diethoxyphosphinyl)methyl]-, 2,2,2-trichloroethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(diethoxyphosphinyl)methyl]-, 2,2,2-trichloroethyl ester (9CI)
• DIETHYL(TROC-AMINOMETHYL)PHOSPHONATE
• Diethyl ({[(2,2,2-trichloroethoxy)carbonyl]amino}methyl)phosphonate
• Diethyl(TROC-aminomethyl)phosphonate, 98 %
• MFCD04038930
• AKOS017343398
• 108183-45-5
• 2,2,2-trichloroethyl N-(diethoxyphosphorylmethyl)carbamate

• MDL： MFCD04038930
• Inchi： 1S/C8H15Cl3NO5P/c1-3-16-18(14,17-4-2)6-12-7(13)15-5-8(9,10)11/h3-6H2,1-2H3,(H,12,13)
• InChI Key： DNMXZUIYWOZELB-UHFFFAOYSA-N
• SMILES： ClC(COC(NCP(=O)(OCC)OCC)=O)(Cl)Cl

Computed Properties

• Exact Mass: 340.97500
• Monoisotopic Mass: 340.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 83.67000
• LogP: 3.69730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Carbamic acid,[(diethoxyphosphinyl)methyl]-, 2,2,2-trichloroethyl ester (9CI)

Comprehensive Overview of Carbamic acid,[(diethoxyphosphinyl)methyl]-, 2,2,2-trichloroethyl ester (9CI) (CAS No. 108183-45-5)

The chemical compound Carbamic acid,[(diethoxyphosphinyl)methyl]-, 2,2,2-trichloroethyl ester (9CI), identified by its CAS No. 108183-45-5, is a specialized organophosphorus derivative with significant applications in agrochemical and pharmaceutical research. Its unique molecular structure, featuring a diethoxyphosphinyl group and a trichloroethyl ester moiety, makes it a subject of interest for scientists exploring novel synthetic pathways and bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and industry trends.

One of the most frequently searched questions about CAS No. 108183-45-5 revolves around its synthesis and stability. Researchers often inquire about the optimal conditions for its preparation, given the sensitivity of the phosphinyl and ester functional groups. Recent studies highlight its role as an intermediate in the development of environmentally friendly agrochemicals, aligning with the global push for sustainable farming practices. The compound's potential in green chemistry applications has sparked renewed interest, particularly in formulations designed to minimize ecological impact.

Another area of focus is the compound's physicochemical properties. The 2,2,2-trichloroethyl ester group contributes to its lipophilicity, a trait highly valued in drug delivery systems. This characteristic is often explored in forums discussing bioavailability enhancement and controlled-release formulations. Additionally, the diethoxyphosphinyl moiety is known to interact with biological targets, making it a candidate for enzyme inhibition studies. Such discussions are prevalent in academic circles, especially those centered on structure-activity relationships (SAR).

In the context of industrial applications, Carbamic acid,[(diethoxyphosphinyl)methyl]-, 2,2,2-trichloroethyl ester (9CI) is often mentioned alongside advanced material science. Its compatibility with polymer matrices has been investigated for creating functional coatings with tailored properties. This aligns with the growing demand for smart materials in sectors like electronics and automotive engineering. Searches related to its thermal stability and compatibility with other chemicals are common, reflecting its versatility in multidisciplinary research.

Safety and handling protocols for CAS No. 108183-45-5 are also a recurring topic. While the compound is not classified under restricted categories, proper storage and handling are emphasized in material safety data sheets (MSDS). Discussions often highlight the importance of personal protective equipment (PPE) and ventilation systems when working with such compounds, underscoring the broader industry commitment to occupational health standards.

Looking ahead, the compound's potential in bioconjugation and prodrug design is gaining traction. Researchers are exploring its utility in creating targeted therapies, a hot topic in precision medicine. This aligns with the increasing number of searches for innovative drug delivery systems and biocompatible materials. The integration of computational chemistry tools to predict its behavior in biological systems further enhances its appeal in modern pharmaceutical development.

In summary, Carbamic acid,[(diethoxyphosphinyl)methyl]-, 2,2,2-trichloroethyl ester (9CI) (CAS No. 108183-45-5) is a multifaceted compound with broad applicability. Its relevance in agrochemical innovation, material science, and pharmaceutical research ensures its continued prominence in scientific discourse. By addressing common queries and aligning with current trends, this overview aims to provide a comprehensive resource for professionals and enthusiasts alike.